Tert-butyl 4-(2-(2-ethoxyacetamido)ethyl)piperazine-1-carboxylate hydrochloride

• IUPAC Name: tert-butyl 4-[2-[(2-ethoxyacetyl)amino]ethyl]piperazine-1-carboxylate;hydrochloride
• InChI: InChI=1S/C15H29N3O4.ClH/c1-5-21-12-13(19)16-6-7-17-8-10-18(11-9-17)14(20)22-15(2,3)4;/h5-12H2,1-4H3,(H,16,19);1H
• InChI Key: SRMBXSKEWMICNS-UHFFFAOYSA-N
• Canonical SMILES: CCOCC(=O)NCCN1CCN(CC1)C(=O)OC(C)(C)C.Cl
• Molecular Formula: C15H30ClN3O4
• Molecular Weight: 351.87 g/mol

Description

“Tert-butyl 4-(2-(2-ethoxyacetamido)ethyl)piperazine-1-carboxylate” is a derivative of N-Boc piperazine. It is an ester derivative and serves as a useful building block or intermediate in the synthesis of several novel organic compounds.

Molecular Structure Analysis

The molecular structure of this compound has been characterized by FT-IR, 1H & 13C NMR, and LCMS spectroscopic studies. The molecule is linear in shape with the ethyl acetate moiety adopting a fully extended conformation. The crystal structure adopts a two-dimensional zig-zag architecture featuring C–H…O intermolecular interactions.

Scientific Research Applications

Synthesis and Characterization

Tert-butyl 4-(2-(2-ethoxyacetamido)ethyl)piperazine-1-carboxylate hydrochloride and its derivatives have been synthesized and characterized through various studies, focusing on their molecular structures and potential applications. Kulkarni et al. (2016) synthesized two derivatives of N-Boc piperazine, including the ester derivative, and characterized them using spectroscopic studies and single crystal X-ray diffraction analysis. The molecular structures exhibit different shapes and crystal packing, influenced by intermolecular interactions (Kulkarni et al., 2016). Similarly, Mamat et al. (2012) reported on the crystal and molecular structure of a related piperazine-carboxylate, providing insights into bond lengths and angles typical for this type of compounds (Mamat et al., 2012).

Biological Evaluation

The biological activities of tert-butyl 4-(2-(2-ethoxyacetamido)ethyl)piperazine-1-carboxylate hydrochloride derivatives have also been explored. Kulkarni et al. (2016) evaluated the antibacterial and antifungal activities of their synthesized compounds, finding them to be moderately active against several microorganisms. This study highlights the potential of these compounds in developing antimicrobial agents (Kulkarni et al., 2016).

Antimicrobial Activities

Patel et al. (2011) synthesized new pyridine derivatives from 2-amino substituted benzothiazoles and 2-chloropyridine-3-carboxylic acid, leading to compounds with variable and modest antimicrobial activity. This study contributes to the understanding of how structural modifications can impact the biological activity of piperazine derivatives (Patel et al., 2011).

Chemical Modification and Activity Studies

Nie et al. (2020) focused on chemical modification of a related TRPV1 antagonist to improve its pharmacological profile. By replacing the pyridine ring with a mildly basic pyrimidine ring or 1,2,3,4-tetrahydro-β-carboline scaffold, they discovered analogs with an enhanced pharmacological profile, indicating the versatility of piperazine derivatives in medicinal chemistry (Nie et al., 2020).

Mechanism of Action

Target of Action

Similar compounds containing piperazine rings have shown a wide spectrum of biological activities, which can be attributed to the conformational flexibility of the piperazine ring and the polar nitrogen atoms in the piperazine ring, thereby enhancing favorable interaction with macromolecules .

Mode of Action

It’s known that compounds containing piperazine rings can interact with various biological targets due to their conformational flexibility and the capacity for the formation of hydrogen bonds .

Biochemical Pathways

Derivatives of piperazine have been used as intermediates in the synthesis of several novel organic compounds such as amides, sulphonamides, mannich bases, schiff’s bases, thiazolidinones, azetidinones, and imidazolinones .

Result of Action

Similar compounds have shown antibacterial and antifungal activities when studied against several microorganisms .